Cas no 1805319-13-4 (4-Bromo-2,3-diamino-5-(difluoromethyl)pyridine)

• Product Name: 4-Bromo-2,3-diamino-5-(difluoromethyl)pyridine
• CAS No: 1805319-13-4
• MF: C₆H₆BrF₂N₃
• MW: 238.03274679184
• CID: 4849538
• Update Time: 2025-06-08

4-Bromo-2,3-diamino-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,3-diamino-5-(difluoromethyl)pyridine

• Inchi： 1S/C6H6BrF2N3/c7-3-2(5(8)9)1-12-6(11)4(3)10/h1,5H,10H2,(H2,11,12)
• InChI Key： KGJVTDSPBOTERP-UHFFFAOYSA-N
• SMILES： BrC1=C(C(N)=NC=C1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 1.1
• Topological Polar Surface Area: 64.9

Additional information on 4-Bromo-2,3-diamino-5-(difluoromethyl)pyridine

Comprehensive Overview of 4-Bromo-2,3-diamino-5-(difluoromethyl)pyridine (CAS No. 1805319-13-4)

4-Bromo-2,3-diamino-5-(difluoromethyl)pyridine (CAS No. 1805319-13-4) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and difluoromethyl substitutions, serves as a critical intermediate in the synthesis of novel bioactive molecules. Its molecular structure, featuring both amino and halogen functional groups, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridines like 4-Bromo-2,3-diamino-5-(difluoromethyl)pyridine has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in developing kinase inhibitors and antiviral agents, aligning with global trends in precision medicine. The compound's CAS No. 1805319-13-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic chemistry perspective, the bromo and amino groups in 4-Bromo-2,3-diamino-5-(difluoromethyl)pyridine offer multiple sites for further functionalization. This adaptability is crucial for creating structure-activity relationship (SAR) libraries, a hot topic in AI-driven drug design. Computational chemists often leverage such compounds to train machine learning models for predicting molecular properties, a trend dominating cheminformatics discussions.

Environmental considerations also play a role in the compound's appeal. The difluoromethyl moiety is increasingly favored over traditional chloro or methyl groups due to its lower ecological impact. This aligns with the green chemistry movement, where sustainable alternatives are prioritized. Laboratories focusing on catalytic C-H activation frequently cite CAS No. 1805319-13-4 in protocols aiming to minimize waste generation.

Analytical challenges associated with 4-Bromo-2,3-diamino-5-(difluoromethyl)pyridine include its characterization via NMR spectroscopy and mass spectrometry, given the presence of multiple nitrogen atoms and fluorine couplings. These techniques are essential for quality control in contract research organizations (CROs), where the compound is often outsourced for scale-up production. The rise of high-throughput screening has further amplified its industrial demand.

In material science, the planar structure of this pyridine derivative enables its incorporation into organic electronic materials. Its electron-deficient core makes it suitable for designing n-type semiconductors, a key area in flexible electronics research. Patent filings related to OLED technologies occasionally reference derivatives of CAS No. 1805319-13-4, highlighting its cross-disciplinary utility.

Regulatory compliance for 4-Bromo-2,3-diamino-5-(difluoromethyl)pyridine varies by region, but its non-listed status under major chemical control frameworks facilitates global trade. Suppliers often emphasize its REACH compliance and GMP-grade availability to cater to pharmaceutical clients. These keywords are strategically important for SEO, as procurement specialists frequently search for them alongside the compound's CAS number.

Future research directions may explore the compound's utility in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. The 2,3-diamino motif could serve as a linker attachment point, addressing a common challenge in E3 ligase recruitment. Such applications position 1805319-13-4 at the forefront of next-generation therapeutics development.